Cas no 60458-95-9 (1,4-Dimethyl (2e)-2-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)AminoBut-2-Enedioate)

• Product Name: 1,4-Dimethyl (2e)-2-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)AminoBut-2-Enedioate
• CAS No: 60458-95-9
• MF: C₁₀H₁₁N₃O₆
• MW: 269.210842370987
• MDL: MFCD14636664
• CID: 1068064
• PubChem ID: 71299799
• Update Time: 2025-04-20

1,4-Dimethyl (2e)-2-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)AminoBut-2-Enedioate Chemical and Physical Properties

Names and Identifiers

• (2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-ylamino)-fumaric acid dimethyl ester
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-ylamino)-fumaric acid dimethyl ester
• 60458-95-9
• Dimethyl 2-[(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)amino]but-2-enedioate
• DTXSID70744343
• SS-4408
• Dimethyl 2-((2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)amino)fumarate
• SB57931
• AKOS015996850
• dimethyl 2-[(2,4-dioxo-1H-pyrimidin-5-yl)amino]but-2-enedioate
• 1,4-Dimethyl (2e)-2-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)AminoBut-2-Enedioate

• MDL： MFCD14636664
• Inchi： 1S/C10H11N3O6/c1-18-7(14)3-5(9(16)19-2)12-6-4-11-10(17)13-8(6)15/h3-4,12H,1-2H3,(H2,11,13,15,17)
• InChI Key： VAOSHIBRYOHCAY-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC(=O)OC)NC1=CNC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 269.06483
• Monoisotopic Mass: 269.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 122.83